Cas no 221243-34-1 (5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole)

• Product Name: 5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole
• CAS No: 221243-34-1
• MF: C₁₈H₁₈N₄
• MW: 290.362323284149
• CID: 244203
• PubChem ID: 53401178
• Update Time: 2025-10-12

5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-(1,1-dimethylethyl)-3-(1-naphthalenyl)-
• 5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole
• 5-amino-1-(tert-butyl)-3-(naphthalen-1-yl)-1H-pyrazole-4-carbonitrile
• 5-AMINO-3-(1-NAPHTHYL)-4-CYANO-1-CYCLOHEXYLPYRAZOLE
• 5-amino-1-tert-butyl-3-naphthalen-1-ylpyrazole-4-carbonitrile
• 5-Amino-1-tert-butyl-4-cyano-3-(1-naphthyl)-pyrazole
• W-201915
• DTXSID90694836
• 221243-34-1
• 5-amino-3-(1-naphthyl)-4-cyano-1-tert-butyl pyrazole
• FT-0661954
• 5-Amino-1-tert-butyl-3-(naphthalen-1-yl)-1H-pyrazole-4-carbonitrile
• AKOS027447594
• DB-296002
• 5-AMINO-1-TERT-BUTYL-3-(NAPHTHALEN-1-YL)PYRAZOLE-4-CARBONITRILE

• MDL： MFCD09842775
• Inchi： 1S/C18H18N4/c1-18(2,3)22-17(20)15(11-19)16(21-22)14-10-6-8-12-7-4-5-9-13(12)14/h4-10H,20H2,1-3H3
• InChI Key： VQIRZHRXSCWFNN-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C(C2=CC=CC3C=CC=CC2=3)=N1)N)C(C)(C)C

Computed Properties

• Exact Mass: 290.15300
• Monoisotopic Mass: 290.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6A^2
• XLogP3: 4

Experimental Properties

• Density: 1.16
• Melting Point: 150-158°C
• Boiling Point: 523.9°C at 760 mmHg
• Flash Point: 270.7°C
• Refractive Index: 1.631
• PSA: 67.63000
• LogP: 4.49338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole

Comprehensive Overview of 5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole (CAS No. 221243-34-1)

The compound 5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole (CAS No. 221243-34-1) is a specialized heterocyclic organic molecule with a unique structural framework. Its molecular architecture combines a pyrazole core with naphthyl and cyano substituents, making it a subject of interest in pharmaceutical research and material science. The presence of the tert-butyl group enhances its steric stability, while the amino and cyano functional groups contribute to its reactivity and potential applications in drug discovery and catalysis.

In recent years, the demand for high-performance organic compounds like 5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole has surged, driven by advancements in medicinal chemistry and agrochemical development. Researchers are particularly intrigued by its potential as a building block for biologically active molecules, given its ability to interact with various enzymatic targets. This aligns with the growing trend of targeted therapy and precision medicine, where tailored compounds play a pivotal role.

The synthesis of 5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or nucleophilic substitution techniques. Its solubility in polar solvents like dimethyl sulfoxide (DMSO) and acetonitrile makes it versatile for laboratory applications. However, optimizing its yield and purity remains a focus for industrial-scale production, addressing challenges such as byproduct formation and reaction selectivity.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile are under scrutiny, reflecting the broader shift toward green chemistry. Regulatory bodies emphasize the need for sustainable synthesis methods, which has led to innovations like microwave-assisted reactions and catalyst recycling. These advancements not only reduce waste generation but also align with the United Nations Sustainable Development Goals (SDGs).

In the realm of intellectual property, 5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole has been cited in several patents, particularly for its utility in crop protection formulations and anticancer agents. Its structure-activity relationship (SAR) studies are frequently discussed in scientific literature, highlighting its modular design for lead optimization. This has sparked interest among start-ups and research consortia aiming to leverage its scaffold diversity.

For laboratory safety, handling 5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole requires adherence to standard operating procedures (SOPs), including the use of personal protective equipment (PPE) and fume hoods. While it is not classified as a hazardous substance, its material safety data sheet (MSDS) recommends precautions to avoid inhalation or skin contact, underscoring the importance of risk assessment in chemical handling.

The future of 5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole lies in its integration with computational chemistry tools like molecular docking and quantitative structure-activity relationship (QSAR) models. These technologies accelerate virtual screening, reducing the time and cost associated with empirical testing. As artificial intelligence (AI) continues to revolutionize drug design, this compound's adaptability positions it as a promising candidate for next-generation therapeutics.

In summary, 5-Amino-3-(1-naphthyl)-4-cyano-1-tert-butylpyrazole (CAS No. 221243-34-1) exemplifies the intersection of innovation and practical application in modern chemistry. Its relevance to life sciences, agriculture, and materials engineering ensures its continued prominence in both academic research and industrial innovation.